N,1-Dimethyl-1H-imidazol-2-amine

• IUPAC Name: N,1-dimethylimidazol-2-amine
• InChI: InChI=1S/C5H9N3/c1-6-5-7-3-4-8(5)2/h3-4H,1-2H3,(H,6,7)
• InChI Key: RLXLWFPRNNKNMB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CN1C
• Molecular Formula: C5H9N3
• DSSTOX Substance ID: DTXSID30670533
• Molecular Weight: 111.15 g/mol
• CAS RN: 1083224-07-0

Description

“N,1-Dimethyl-1H-imidazol-2-amine” is a chemical compound with the CAS Number: 1083224-07-0. It has a molecular weight of 111.15. It is in powder form.

Synthesis Analysis

The synthesis of imidazoles, including “this compound”, has seen significant advances in recent years. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. The methodologies for their synthesis are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H9N3/c1-6-5-7-3-4-8(5)2/h3-4H,1-2H3, (H,6,7). The InChI key is RLXLWFPRNNKNMB-UHFFFAOYSA-N.

Chemical Reactions Analysis

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Characterization

• Nanocomposite Synthesis : N,N-Dimethyl-4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-1-amine (DMPPINA) is synthesized and used in forming a magnetic nanoparticle composite, Fe3O4–DMPPINA, which shows increased absorption and emission intensities. This is significant for conductance and magnetic studies (Jayabharathi et al., 2015).

Catalytic Applications

• Catalysis in Chemical Reactions : N,N-Dimethyl-1H-imidazol-2-amine acts as a catalyst in the N-formylation and N-acylation of amines, indicating its usefulness in organic synthesis (Sonawane et al., 2017).

Crystallography and Material Science

• Material Characterization : The compound’s X-ray powder diffraction data, including unit-cell parameters and space group, are reported, providing valuable information for material science research (Lin et al., 2021).

Chemical Reactions and Synthesis

• Chemical Reaction Studies : The compound is involved in nucleophilic addition reactions, showing its reactivity and potential application in synthetic chemistry (Ohta et al., 2000).
• Synthesis of Imidazole Derivatives : It is used in the synthesis of a variety of imidazole derivatives, highlighting its versatility in creating bioactive molecules (Desai et al., 2012).

Environmental and Analytical Chemistry

• Impedance Sensing : The compound is used in a dual-sensitive probe for the determination of amines in environmental water, demonstrating its application in environmental analysis (You et al., 2010).

Safety and Hazards

The safety information for “N,1-Dimethyl-1H-imidazol-2-amine” includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Imidazoles, including “N,1-Dimethyl-1H-imidazol-2-amine”, are being increasingly used in a variety of applications, from pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is a key area of future research.